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Introduction

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate is a versatile chiral building block of significant
interest in the pharmaceutical and fine chemical industries. Its stereospecific structure makes it
a crucial intermediate in the asymmetric synthesis of a variety of bioactive molecules, most
notably as a precursor for the synthesis of L-carnitine and the side chains of widely used
cholesterol-lowering statin drugs, such as atorvastatin.[1][2] This guide provides an in-depth
overview of its chemical and physical properties, safety information, and detailed experimental
protocols for its synthesis, with a focus on biocatalytic methods.

Chemical and Physical Properties

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate is a colorless to pale yellow liquid with a
characteristic ester-like odor.[1] It is moderately soluble in water and miscible with many
common organic solvents.[1]

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 90866-33-4

Molecular Formula CeH11CIO3

Molecular Weight 166.60 g/mol

Appearance Colorless to pale yellow liquid[1]
Boiling Point 93-95 °C at 5 mmHg

Density 1.19 g/mL at 25 °C

Refractive Index (n20/D)

1.453

Optical Rotation ([0]23/D)

+14° (neat)

Flash Point

113 °C (closed cup)[2]

Safety Information

Appropriate safety precautions should be taken when handling Ethyl (R)-(+)-4-chloro-3-

hydroxybutyrate. It is classified as causing serious eye damage.[2]

Table 2: GHS Hazard and Precautionary Statements

Category Code Statement

Hazard H318 Causes serious eye damage[2]
Wear protective

Precautionary P280 gloves/protective clothing/eye
protection/face protection[2]
IF IN EYES: Rinse cautiously
with water for several minutes.

Precautionary P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing[2]
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Applications in Drug Development

The primary application of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate lies in its role as a chiral
precursor for the synthesis of pharmacologically active compounds.[1] Its key applications
include:

» Synthesis of L-carnitine: A derivative of the amino acid lysine, L-carnitine plays a critical role
in energy metabolism.

» Statin Side-Chain Synthesis: It is a key intermediate in the synthesis of the chiral side chains
of several statin drugs, which are used to lower cholesterol levels.[1]

e Immunosuppressive Agents: It serves as a starting material for the synthesis of chiral y-
amino acid fragments used in the preparation of immunosuppressive agents like FR252921.

[2]

Experimental Protocols: Synthesis of Ethyl (R)-(+)-4-
chloro-3-hydroxybutyrate

The enantioselective synthesis of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate is most
effectively achieved through biocatalytic methods, which offer high stereoselectivity and
environmentally friendly conditions.

Biocatalytic Synthesis via Asymmetric Reduction of
Ethyl 4-chloroacetoacetate

This method utilizes whole recombinant Escherichia coli cells expressing a stereoselective
secondary alcohol dehydrogenase for the asymmetric reduction of ethyl 4-chloroacetoacetate
(ECAA).

Materials:

o Recombinant E. coli cells expressing (S)-specific secondary alcohol dehydrogenase from
Candida parapsilosis (CpSADH).

o Potassium phosphate buffer (200 mM, pH 6.5).
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Ethyl 4-chloroacetoacetate (ECAA).

2-propanol (for NADH regeneration).

Culture medium for E. coli.

500-ml Sakaguchi flask.

Protocol:

e Cell Culture: Cultivate the recombinant E. coli cells in a suitable growth medium to the
desired cell density.

e Reaction Setup: Prepare a 25 ml reaction mixture in a 500-ml Sakaguchi flask containing:

[¢]

200 mM potassium phosphate buffer (pH 6.5).

[¢]

1% (w/v) Ethyl 4-chloroacetoacetate (ECAA).

[e]

Cultured cells obtained from 25 ml of the medium.

o

5% (w/v) 2-propanol as the energy source for NADH regeneration.
 Incubation: Shake the reaction mixture at 140 strokes per minute at 30°C for 17 hours.

e Monitoring: Monitor the amounts of ECAA and the product, Ethyl (R)-4-chloro-3-
hydroxybutanoate, as well as the optical purity of the product using gas chromatography and
chiral HPLC.

e Results: This method can achieve a high yield of (R)-ECHB (up to 36.6 g/L) with an
enantiomeric excess of over 99% and a conversion yield of 95.2% without the need for
adding expensive NADH to the reaction mixture.[3]

Caption: Biocatalytic synthesis of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate.

Signaling Pathways and Mechanism of Action
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Currently, there is no direct evidence to suggest that Ethyl (R)-(+)-4-chloro-3-
hydroxybutyrate itself is an active signaling molecule or has a specific pharmacological
mechanism of action. Its primary role in a biological context is as a synthetic intermediate. The
biological effects are associated with the final products synthesized from it. For instance, the
related molecule 3-hydroxybutyrate is known to act as a signaling molecule, but this is a distinct
compound.

Conclusion

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate is a high-value chiral intermediate with significant
applications in the pharmaceutical industry. Its physical, chemical, and safety properties are
well-characterized, and efficient, stereoselective synthesis methods, particularly biocatalytic
routes, have been developed. For researchers and professionals in drug development, a
thorough understanding of this compound's characteristics and synthesis is essential for its
effective application in the creation of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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